1-(2-chloro-6-fluorobenzyl)-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-[(2-chloro-6-fluorophenyl)methyl]-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H14ClFN4O2/c21-15-3-1-4-16(22)14(15)12-25-17-5-2-8-24-18(17)19(27)26(20(25)28)11-13-6-9-23-10-7-13/h1-10H,11-12H2
• InChI Key: SIAIILGFTWEFGC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CN2C3=C(C(=O)N(C2=O)CC4=CC=NC=C4)N=CC=C3)F
• Molecular Formula: C20H14ClFN4O2
• Molecular Weight: 396.8 g/mol
• CAS No.: 941902-69-8

Description

1-(2-chloro-6-fluorobenzyl)-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C20H14ClFN4O2 and its molecular weight is 396.81. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Synthesis and Urease Inhibition : A study detailed the synthesis and characterization of pyrido[1,2-a]pyrimidine-2,4(3H)-dione derivatives, including their evaluation for urease inhibition. Compounds synthesized exhibited varying degrees of activity, with some showing significant inhibition compared to standard urease inhibitors. This suggests potential applications in developing treatments for diseases related to urease activity, such as infections caused by Helicobacter pylori (Rauf et al., 2010).

Herbicidal Activities : Another study synthesized 6-(trifluoromethyl)pyrimidine-2,4(1H,3H)-dione compounds, showing good herbicidal activities against Brassica napus, demonstrating the potential agricultural applications of these compounds in controlling weed growth (Yang Huazheng, 2013).

Potential Biological Activities

Antitumor Properties : Research into novel sulfonamide derivatives containing 5-fluorouracil and nitrogen mustard has shown that these compounds exhibit potent antitumor agents with low toxicity, suggesting a potential route for cancer treatment development (Huang et al., 2001).

Bioactivity and ADME Properties : A study developed a straightforward synthesis of pyrido[2,3-d]pyrimidine-2,4(1H,3H)-diones, examining their structural diversity and biopharmaceutical properties. This research indicates significant variations in solubility, permeability, and intrinsic clearance values, relevant for drug design and development (Jatczak et al., 2014).

Synthesis and Antimicrobial Activity : The synthesis of new Schiff bases of pyrido[1,2-a]pyrimidine derivatives with certain amino acids explored their antimicrobial activities. This suggests their potential as antibacterial and antitumor agents, providing a basis for further drug discovery efforts (Alwan et al., 2014).